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Compound of Interest

Compound Name: Thiol-PEG6-alcohol

Cat. No.: B611347

Essential Safety and Handling Guide for Thiol-
PEG6-alcohol

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Thiol-PEG6-alcohol, including detailed operational and disposal
plans.

Chemical Identifier:
e Product Name: Thiol-PEG6-alcohol
e Synonyms: HS-PEG6-OH[1]

o CAS Number: 194425-46-2[2]

Hazard Identification and Personal Protective
Equipment (PPE)

While some suppliers classify Thiol-PEG6-alcohol as not hazardous, others indicate it can be
harmful if swallowed, cause skin and eye irritation, and may lead to respiratory irritation.[2][3]
Due to the presence of a thiol group, a strong, unpleasant odor is also a primary concern.[4][5]
Therefore, stringent adherence to safety protocols is crucial.
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Recommended Personal Protective Equipment (PPE):

PPE Category Item Specifications

All handling of Thiol-PEG6-
alcohol must be conducted in a

Engineering Controls Chemical Fume Hood certified chemical fume hood to
mitigate vapor inhalation and
control odor.[3][6]

Nitrile rubber gloves with a
minimum thickness of >0.11
] ] ] mm and a breakthrough time
Hand Protection Chemical-resistant gloves ]
of >480 minutes are
recommended.[7] Always

inspect gloves before use.

) Wear tightly fitting safety
Eye and Face Protection Safety Goggles o ]
goggles with side-shields.[3][8]

A standard lab coat should be
Skin and Body Protection Laboratory Coat worn to protect against

splashes.

If exposure limits are exceeded
) ) ) or irritation is experienced, a
Respiratory Protection Respirator )
full-face respirator may be

necessary.[8]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of Thiol-PEG6-alcohol and
ensuring a safe laboratory environment.

Step-by-Step Handling Procedure:

» Preparation: Before handling, ensure a bleach bath (a 1:1 mixture of commercial bleach and
water) is prepared within the fume hood for immediate decontamination of glassware and
utensils.[4]
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o Transfer: Use a syringe or cannula for liquid transfers to minimize odor release. Avoid
pouring or pipetting solutions of volatile thiol compounds.[9]

e Reaction Setup: If running a reaction, ensure the system is closed or isolated. Any exhaust
should be passed through a bleach trap to neutralize thiol vapors.[4]

e Post-Handling: Thoroughly wash hands and any exposed skin after handling.[3]
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

e The recommended storage temperature is -20°C for long-term stability.[3]
Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is necessary.
Spill Management:

o Small Spills: For small spills within the fume hood, use an inert absorbent material like sand
or vermiculite.[6] Do not use combustible materials such as paper towels to absorb the bulk
of the liquid.[6]

o Decontamination: After absorbing the spill, decontaminate the area with a bleach solution.[6]

» Disposal of Cleanup Materials: Place all contaminated absorbent materials and disposable
items (e.g., gloves) into a sealable plastic bag labeled as "Hazardous Waste" containing
thiols.[6][10]

First Aid Measures:
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Exposure Route First Aid Procedure

Immediately wash the affected area with
) copious amounts of water for at least 15
Skin Contact ] ) ] ] ]
minutes while removing contaminated clothing.

[3] If irritation persists, seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, ensuring to separate the
Eye Contact ) S ) )

eyelids.[3] If irritation persists, seek medical

attention.

Move the individual to fresh air. If symptoms
Inhalation persist or in severe cases, seek medical

attention.[3]

Wash out the mouth with plenty of water for at
Ingestion least 15 minutes. Seek immediate medical

attention.[3]

Disposal Plan

Proper disposal of Thiol-PEG6-alcohol and associated waste is essential to prevent
environmental contamination and odor issues.

Waste Neutralization and Disposal Workflow:
Thiol-PEG6-alcohol Disposal Workflow
Step-by-Step Disposal Guidance:

o Decontamination of Glassware: Immediately after use, submerge all contaminated glassware
in a prepared bleach bath and allow it to soak for at least 14 hours to neutralize the thiol.[11]

» Liquid Waste: Unused Thiol-PEG6-alcohol and reaction mixtures should be treated as
hazardous waste. Small quantities can be neutralized by slowly adding them to a stirred
bleach solution in a fume hood.[10] The resulting neutralized solution must be disposed of as
hazardous waste.[10]
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e Solid Waste: Disposable items such as gloves and absorbent pads that have come into
contact with the thiol should be placed in a sealable plastic bag to contain the odor and
disposed of in a designated hazardous waste container.[10]

o Final Disposal: Arrange for the collection of all hazardous waste by your institution's
Environmental Health & Safety (EHS) department.[6] Ensure all waste containers are clearly
labeled as containing thiol waste.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611347?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

